3-fluoro-N-((4-(4-fluorophenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: 3-fluoro-N-[[4-(4-fluorophenyl)-5-propylsulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C19H18F2N4OS/c1-2-10-27-19-24-23-17(25(19)16-8-6-14(20)7-9-16)12-22-18(26)13-4-3-5-15(21)11-13/h3-9,11H,2,10,12H2,1H3,(H,22,26)
• InChI Key: DSTWPKMKJSCKOR-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NN=C(N1C2=CC=C(C=C2)F)CNC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C19H18F2N4OS
• Molecular Weight: 388.4 g/mol

Description

3-fluoro-N-((4-(4-fluorophenyl)-5-(propylthio)-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C19H18F2N4OS and its molecular weight is 388.44. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research has demonstrated the significant antimicrobial properties of fluorinated benzamides and related compounds. Studies have shown that fluorinated derivatives, such as 1,2-benzisothiazol-3(2H)-ones and 2,2′-dithiobis(benzamides), exhibit potent antifungal and antibacterial activities, particularly against fungi and Gram-positive microorganisms. Some derivatives also show activity against Gram-negative strains, suggesting a promising basis for the development of new antimicrobial agents (Carmellino et al., 1994; Limban et al., 2011).

Antiproliferative and Antitumor Activities

Fluorinated benzamides have shown notable antiproliferative and antitumor activities. A study highlighted the synthesis of novel benzamide-based 5-aminopyrazoles and their derivatives, showing remarkable activity against the H5N1 strain of the avian influenza virus, indicating potential for antiviral applications (Hebishy et al., 2020). Another study synthesized fluorinated 2-(4-aminophenyl)benzothiazoles, which were potently cytotoxic in vitro against certain human breast cancer cell lines, suggesting their use as a basis for developing new anticancer therapies (Hutchinson et al., 2001).

Synthetic Methodologies

Studies have also focused on the synthesis of fluorobenzamides and their analogs, demonstrating the utility of microwave-induced synthesis methods for creating compounds with enhanced antimicrobial properties. The inclusion of a fluorine atom in these compounds has been shown to significantly enhance their antimicrobial efficacy (Desai et al., 2013). Additionally, catalyst- and solvent-free synthesis methods for related compounds have been explored, indicating advancements in efficient and environmentally friendly chemical synthesis techniques (Moreno-Fuquen et al., 2019).